Cas no 1212896-62-2 ((3R)-3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPANENITRILE)
(3R)-3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPANENITRILE Chemical and Physical Properties
Names and Identifiers
-
- (3R)-3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPANENITRILE
- Benzenepropanenitrile, β-amino-2,3-dimethoxy-, (βR)-
- N15173
- 1212896-62-2
-
- Inchi: 1S/C11H14N2O2/c1-14-10-5-3-4-8(11(10)15-2)9(13)6-7-12/h3-5,9H,6,13H2,1-2H3/t9-/m1/s1
- InChI Key: CSWRQFLOYNWXOC-SECBINFHSA-N
- SMILES: C(#N)C[C@@H](N)C1=CC=CC(OC)=C1OC
Computed Properties
- Exact Mass: 206.105527694g/mol
- Monoisotopic Mass: 206.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 68.3Ų
Experimental Properties
- Density: 1.117±0.06 g/cm3(Predicted)
- Boiling Point: 390.9±42.0 °C(Predicted)
- pka: 6.78±0.10(Predicted)
(3R)-3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPANENITRILE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1760873-1g |
(r)-3-Amino-3-(2,3-dimethoxyphenyl)propanenitrile |
1212896-62-2 | 98% | 1g |
¥3981.00 | 2024-08-09 |
(3R)-3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPANENITRILE Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on (3R)-3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPANENITRILE
Introduction to (3R)-3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPANENITRILE (CAS No. 1212896-62-2)
(3R)-3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPANENITRILE is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 1212896-62-2, is a chiral nitroalkene derivative with a unique structural framework that makes it a promising candidate for various synthetic applications. Its molecular structure, featuring a stereogenic center at the 3-position and an amino group at the 3-position, along with a dimethoxyphenyl substituent, contributes to its distinct chemical properties and biological activities.
The compound's significance in pharmaceutical research stems from its potential to serve as a key intermediate in the synthesis of biologically active molecules. The presence of both an amino group and a nitro group provides multiple sites for functionalization, enabling the construction of complex drug molecules with tailored pharmacological properties. Recent advancements in synthetic methodologies have enhanced the accessibility of this compound, making it more feasible for large-scale applications in drug development.
In the realm of medicinal chemistry, (3R)-3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPANENITRILE has been explored for its potential role in the development of novel therapeutic agents. Its structural features suggest that it may exhibit interactions with biological targets such as enzymes and receptors, which are critical for modulating various physiological processes. For instance, derivatives of this compound have been investigated for their potential anti-inflammatory and analgesic effects. The dimethoxyphenyl moiety, in particular, is known to enhance binding affinity and selectivity, which are crucial factors in drug design.
Recent studies have highlighted the compound's utility in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and other chronic diseases. The stereogenic center at the 3-position allows for the creation of enantiomerically pure compounds, which is essential for achieving optimal pharmacological outcomes. Additionally, the amino group provides a site for further derivatization, enabling the development of prodrugs or conjugates that can improve bioavailability and target specificity.
The chemical synthesis of (3R)-3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPANENITRILE involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced catalytic systems and asymmetric synthesis techniques have been employed to enhance the efficiency of these processes. For example, transition metal-catalyzed cross-coupling reactions have been utilized to construct the dimethoxyphenyl substituent, while chiral auxiliaries or catalysts have been employed to achieve the desired stereochemical outcome at the stereogenic center.
The biological evaluation of this compound has revealed promising results in preclinical studies. In vitro assays have demonstrated that certain derivatives exhibit inhibitory activity against specific enzymes implicated in disease pathways. These findings have prompted further investigation into its potential as a lead compound for drug discovery programs. Moreover, computational modeling studies have been conducted to elucidate the binding interactions between (3R)-3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPANENITRILE and its target proteins, providing insights into its mechanism of action.
The future prospects of (3R)-3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPANENITRILE in pharmaceutical research are promising. Ongoing studies aim to optimize its synthetic routes and explore new derivatives with enhanced biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of this compound into clinical applications. As our understanding of molecular interactions continues to evolve, compounds like (3R)-3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPANENITRILE will play a crucial role in addressing unmet medical needs.
The development of innovative synthetic strategies is essential for maximizing the therapeutic potential of this compound. Techniques such as flow chemistry and continuous manufacturing are being explored to improve scalability and sustainability in its production. Additionally, green chemistry principles are being integrated into synthetic protocols to minimize environmental impact while maintaining high chemical yields.
In conclusion, (3R)-3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPANENITRILE represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable building block for the synthesis of novel therapeutic agents. With continued research and development efforts, this compound is poised to make substantial contributions to modern medicine.
1212896-62-2 ((3R)-3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPANENITRILE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)